Cas no 1233521-00-0 (1-(1-Methyl-1H-pyrazol-4-ylmethyl)-piperazine hydrochloride)

• Product Name: 1-(1-Methyl-1H-pyrazol-4-ylmethyl)-piperazine hydrochloride
• CAS No: 1233521-00-0
• MF: C₉H₁₇ClN₄
• MW: 216.711080312729
• MDL: MFCD09759173
• CID: 4579459
• Update Time: 2025-05-18

1-(1-Methyl-1H-pyrazol-4-ylmethyl)-piperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(1-(1H-PYRAZOL-4-YL)ETHYL)PIPERAZINE DIHYDROCHLORIDE
• 1-(1-Methyl-1H-pyrazol-4-ylmethyl)-piperazine hydrochloride

• MDL： MFCD09759173
• Inchi： 1S/C9H16N4.ClH/c1-12-7-9(6-11-12)8-13-4-2-10-3-5-13;/h6-7,10H,2-5,8H2,1H3;1H
• InChI Key： JEVDUGKVXXHJQA-UHFFFAOYSA-N
• SMILES： C(N1CCNCC1)C1=CN(C)N=C1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(1-Methyl-1H-pyrazol-4-ylmethyl)-piperazine hydrochloride

Professional Introduction to 1-(1-Methyl-1H-pyrazol-4-ylmethyl)-piperazine hydrochloride (CAS No: 1233521-00-0)

1-(1-Methyl-1H-pyrazol-4-ylmethyl)-piperazine hydrochloride, a compound with the chemical identifier CAS No: 1233521-00-0, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense interest in both academic research and industrial development. The structural motif of this molecule, featuring a pyrazole ring and a piperazine moiety, is well-documented for its potential in modulating various biological pathways.

The pyrazole scaffold is a heterocyclic compound that has garnered considerable attention due to its versatility in drug design. Its five-membered ring structure, incorporating two nitrogen atoms, provides a unique chemical environment that can interact with biological targets in diverse ways. In particular, the 4-position of the pyrazole ring is often utilized for functionalization, enhancing the compound's pharmacological profile. The presence of a methyl group at the 1-position of the pyrazole ring further modulates its reactivity and binding properties, contributing to its potential as a pharmacophore.

The piperazine moiety is another key feature of this compound, known for its ability to enhance solubility and bioavailability in drug candidates. Piperazine derivatives are widely used in medicinal chemistry due to their favorable pharmacokinetic properties and their role as intermediates in the synthesis of various therapeutic agents. The combination of the pyrazole and piperazine units in 1-(1-Methyl-1H-pyrazol-4-ylmethyl)-piperazine hydrochloride creates a molecule with potential applications across multiple therapeutic areas.

In recent years, there has been growing interest in exploring the pharmacological effects of compounds that incorporate both pyrazole and piperazine scaffolds. These dual motifs have been shown to exhibit a range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. For instance, studies have demonstrated that pyrazole-piperazine derivatives can interact with enzymes and receptors involved in disease pathways, offering novel therapeutic strategies.

The hydrochloride salt form of this compound enhances its stability and solubility, making it more suitable for formulation into pharmaceutical products. This salt form is commonly used in drug development due to its improved handling characteristics and bioavailability. The hydrochloride derivative ensures that the active pharmaceutical ingredient remains stable during storage and transportation, which is crucial for maintaining the efficacy of the final product.

Current research efforts are focused on elucidating the mechanism of action of 1-(1-Methyl-1H-pyrazol-4-ylmethyl)-piperazine hydrochloride. Preliminary studies suggest that this compound may exert its effects by modulating neurotransmitter systems, particularly those involving serotonin and dopamine. These neurotransmitters play critical roles in regulating mood, cognition, and motor function, making this compound a potential candidate for treating neurological disorders.

Furthermore, the structural features of this molecule make it an attractive candidate for further derivatization. By modifying specific functional groups within the pyrazole or piperazine rings, researchers can fine-tune the pharmacological properties of the compound. This flexibility allows for the development of analogues with enhanced potency, selectivity, and reduced side effects. Such modifications are essential for optimizing drug candidates for clinical use.

The synthesis of 1-(1-Methyl-1H-pyrazol-4-ylmethyl)-piperazine hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the core pyrazole-piperazine framework efficiently. These methods not only improve the efficiency of synthesis but also minimize byproduct formation, leading to cleaner reaction profiles.

The pharmaceutical industry has shown significant interest in developing new drugs based on heterocyclic compounds like 1-(1-Methyl-1H-pyrazol-4-ylmethyl)-piperazine hydrochloride. Its unique structural features and promising biological activity make it a valuable asset in drug discovery programs. Companies are actively exploring ways to incorporate this compound into novel therapeutic agents that address unmet medical needs.

In conclusion, 1-(1-Methyl-1H-pyrazol-4-ylmethyl)-piperazine hydrochloride (CAS No: 1233521-00-0) represents a compelling example of how structural complexity can be leveraged to develop innovative pharmaceuticals. Its combination of a pyrazole ring and a piperazine moiety offers multiple opportunities for therapeutic intervention across various disease areas. As research continues to uncover new biological activities and synthetic strategies for this class of compounds, their potential as future medicines remains highly promising.